Cas no 1806038-90-3 (Methyl 3-(fluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-carboxylate)

• Product Name: Methyl 3-(fluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-carboxylate
• CAS No: 1806038-90-3
• MF: C₉H₇F₄NO₄
• MW: 269.149796724319
• CID: 4834528
• Update Time: 2025-05-21

Methyl 3-(fluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(fluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-carboxylate

• Inchi： 1S/C9H7F4NO4/c1-17-8(16)6-4(2-10)7(15)14-3-5(6)18-9(11,12)13/h3H,2H2,1H3,(H,14,15)
• InChI Key： OYMMWBSNFVBCTB-UHFFFAOYSA-N
• SMILES： FCC1C(NC=C(C=1C(=O)OC)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 438
• XLogP3: 0.8
• Topological Polar Surface Area: 64.599

Additional information on Methyl 3-(fluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-carboxylate

Methyl 3-(fluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1806038-90-3): A Comprehensive Overview

Methyl 3-(fluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-carboxylate, identified by its CAS number 1806038-90-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and pharmacological potential. The unique structural features of this molecule, particularly the presence of both fluoromethyl and trifluoromethoxy substituents, contribute to its distinctive chemical properties and make it a promising candidate for further exploration in drug discovery and development.

The fluoromethyl group in the molecular structure of Methyl 3-(fluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-carboxylate introduces a high electronegativity element into the molecule, which can significantly influence its reactivity, metabolic stability, and binding affinity to biological targets. Fluoro-substituted compounds are well-documented for their enhanced bioavailability and prolonged half-life in vivo, making them highly valuable in the design of novel therapeutic agents. The trifluoromethoxy group, on the other hand, further enhances the lipophilicity of the molecule while also contributing to its metabolic stability. This combination of substituents makes Methyl 3-(fluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-carboxylate an intriguing compound for investigating potential applications in oncology, anti-inflammatory therapies, and other therapeutic areas.

In recent years, there has been a surge in research focused on developing novel fluorinated pyridine derivatives due to their broad spectrum of biological activities. The structural motif of Methyl 3-(fluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-carboxylate has been explored in several preclinical studies for its potential as a kinase inhibitor and as a modulator of signaling pathways involved in cancer progression. For instance, studies have demonstrated that this compound can interact with specific enzymes such as Janus kinases (JAKs) and signal transducer and activator of transcription (STAT) proteins, which are critical regulators of immune responses and cell growth. The ability of this molecule to modulate these pathways suggests its potential as a therapeutic agent for autoimmune diseases and certain types of cancer.

The synthesis of Methyl 3-(fluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-carboxylate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the fluoromethyl group typically requires specialized fluorination techniques, such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. Similarly, the incorporation of the trifluoromethoxy group often necessitates the use of fluorinating agents like trifluoromethanol or trifluoroacetic anhydride under controlled conditions. These synthetic challenges highlight the importance of advanced chemical methodologies in the preparation of complex fluorinated heterocycles like Methyl 3-(fluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-carboxylate.

The pharmacokinetic properties of Methyl 3-(fluoromethyl)-2-hydroxy-5-()pyridine-4-carboxylate have been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) profiles. Preliminary data suggest that this compound exhibits good oral bioavailability and undergoes slow metabolic degradation, which could translate into prolonged therapeutic effects. Additionally, its high lipophilicity allows for efficient penetration across biological membranes, enhancing its potential to reach target sites within the body. These pharmacokinetic characteristics make Methyl 3-(< b fluoromethyl> b])-2-hydroxy-5-(< b trifluoromethoxy> b>)pyridine-4-carboxylate an attractive candidate for further development into a clinical drug.

The toxicological profile of Methyl 3-(< b fluoromethyl> b])-2-hydroxy-5-(< b trifluoromethoxy> b>)pyridine-4-carboxylate has also been evaluated in preclinical studies to assess its safety profile. Initial toxicology studies indicate that this compound is well-tolerated at moderate doses but may exhibit some degree of hepatotoxicity at higher concentrations. Further research is needed to fully characterize its long-term safety and to identify any potential adverse effects associated with chronic use. Understanding these toxicological parameters is crucial for ensuring that any future clinical trials are designed safely and effectively.

In conclusion, Methyl 3-(< b fluoromethyl> b])-2-hydroxy-5-(< b trifluoromethoxy> b>)pyridine-4-carboxylate (CAS No. < b 1806038-90-3> b>) is a promising compound with significant potential in pharmaceutical research. Its unique structural features, combined with its favorable pharmacokinetic properties, make it an attractive candidate for further exploration in drug discovery. As research continues to uncover new applications for fluorinated pyridine derivatives, compounds like Methyl 3-(< b fluoromethyl> b])-2-hydroxy-5-(< b trifluoromethoxy> b>)pyridine-4-carboxylate are likely to play a crucial role in the development of next-generation therapeutics.